Cas no 6818-44-6 (methyl (3alpha,5beta,7alpha,12alpha)-3,7,12-tris(acetyloxy)cholan-24-oate)

• Product Name: methyl (3alpha,5beta,7alpha,12alpha)-3,7,12-tris(acetyloxy)cholan-24-oate
• CAS No: 6818-44-6
• Molecular Formula: C₃₁H₄₈O₈
• Molecular Weight: 548.708030700684
• CID: 1725892

methyl (3alpha,5beta,7alpha,12alpha)-3,7,12-tris(acetyloxy)cholan-24-oate Properties

Names and Identifiers

• methyl (3alpha,5beta,7alpha,12alpha)-3,7,12-tris(acetyloxy)cholan-24-oate
• Cholan-24<wbr>
• Methyl (3α,5β,7α,8ξ,12α)-3,7,12-triacetoxycholan-24-oate
• LogP
• 3α,7α,12α-Triacetoxy-5β-cholan-24-oic acid methyl ester

• InChIKey： VTBGQCBIQJMJJZ-UHFFFAOYSA-N
• Inchi： 1S/C31H48O8/c1-17(8-11-28(35)36-7)23-9-10-24-29-25(16-27(31(23,24)6)39-20(4)34)30(5)13-12-22(37-18(2)32)14-21(30)15-26(29)38-19(3)33/h17,21-27,29H,8-16H2,1-7H3
• SMILES： COC(CCC(C1C2(C(C3C(CC2OC(=O)C)C2(C(CC(OC(=O)C)CC2)CC3OC(=O)C)C)CC1)C)C)=O

Computed Properties

• Exact Mass: 548.33504

Experimental Properties

• PSA: 105.2
• Refractive Index: 1.518
• Boiling Point: 572.224°C at 760 mmHg
• Flash Point: 236.307°C
• Density: 1.149

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives